Cas no 28641-62-5 (5H-Dibenzo[c,g]carbazole)

5H-Dibenzo[c,g]carbazole structure
5H-Dibenzo[c,g]carbazole structure
Product Name:5H-Dibenzo[c,g]carbazole
CAS No:28641-62-5
MF:C20H13N
MW:267.323924779892
CID:272362
PubChem ID:9134
Update Time:2025-04-19

5H-Dibenzo[c,g]carbazole Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenzo[c,g]carbazole
    • NS00041301
    • InChI=1/C20H13N/c1-3-7-15-13(5-1)9-11-17-19(15)20-16-8-4-2-6-14(16)10-12-18(20)21-17/h1-12,21H
    • 3,5,6-Dibenzcarbazol
    • SZF1OJI89D
    • 194-59-2
    • AKOS015913990
    • D4473
    • 3,4,5,6-Dibenzcarbazole
    • Q26841191
    • STJXCDGCXVZHDU-UHFFFAOYSA-
    • 7H-DB(c,g)C
    • A904282
    • SB66864
    • DTXSID9059755
    • SY056348
    • 7H-DIBENZO(C,G)CARBAZOLE
    • CHEBI:82312
    • HSDB 5098
    • NSC-87519
    • 3,4,5,6-Dibenzcarbazol
    • Dibenzo(c,g)carbazole
    • UNII-SZF1OJI89D
    • C19221
    • NSC87519
    • 7-Aza-7H-dibenzo(c,g)fluorene
    • 3,4,5,6-Dibenzocarbazole
    • 7-Aza-7H-dibenzo[c,g]fluorene
    • 28641-62-5
    • SCHEMBL492860
    • DIBENZO[C,G]CARBAZOLE
    • 3,4:5,6-Dibenzocarbazole
    • 7H-Dibenzo[c,g]carbazole, BCR(R) certified Reference Material
    • BRN 0213015
    • MFCD00215941
    • 7H-DIBENZO(C,G)CARBAZOLE [IARC]
    • C20H13N
    • NSC 87519
    • 3,5,6-Dibenzcarbazole
    • CCRIS 209
    • 3,5,6-Dibenzocarbazole
    • EINECS 205-895-3
    • NCIOpen2_005134
    • DS-6628
    • 7H-DIBENZO(C,G)CARBAZOLE [HSDB]
    • CS-0078865
    • FT-0614184
    • UNII-9SHH23M02S
    • 7H-Dibenzo[c,g]carbazole
    • 12-azapentacyclo[11.8.0.02,11.03,8.016,21]henicosa-1(13),2(11),3,5,7,9,14,16,18,20-decaene
    • WLN: T D6 C6 B566 MMJ
    • Inchi: 1S/C20H13N/c1-3-7-15-13(5-1)9-11-17-19(15)20-16-8-4-2-6-14(16)10-12-18(20)21-17/h1-12,21H
    • InChI Key: STJXCDGCXVZHDU-UHFFFAOYSA-N
    • SMILES: N1C2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC1=2

Computed Properties

  • Exact Mass: 267.10489
  • Monoisotopic Mass: 267.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 12.4A^2

Experimental Properties

  • PSA: 12.36
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